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Compound of Interest

Compound Name: 4-Amino-2-methylbenzoic acid

Cat. No.: B184037

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 4-Amino-2-methylbenzoic acid (CAS No.
2486-75-1), a versatile chemical intermediate. It details its physicochemical properties,
synthesis, analytical characterization, and applications in various research and development
fields.

Physicochemical Properties

4-Amino-2-methylbenzoic acid, also known as 4-amino-o-toluic acid, is an aromatic amino
acid derivative.[1] Its core structure consists of a benzoic acid scaffold substituted with an
amino group and a methyl group.

Table 1: Physicochemical Data for 4-Amino-2-methylbenzoic Acid
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Property Value Source(s)
Molecular Weight 151.16 g/mol [2][3]
Molecular Formula CsHsNO2 [21[31[4]
CAS Number 2486-75-1 [3][5]
Melting Point 160-165 °C [3]

White powder; Light orange to
Appearance [11[5]
Yellow to Green powder/crystal

Purity >05% (Assay), >98.0% (HPLC)  [1][3]

SMILES CC1=C(C=CC(=C1)N)C(=0)0  [2]

| INChiKey | XRSQZFJILEPBPOZ-UHFFFAOYSA-N |[2][3] |

Chemical Structure

The structural arrangement of functional groups in 4-Amino-2-methylbenzoic acid makes it a
valuable building block in organic synthesis.

Caption: Chemical structure of 4-Amino-2-methylbenzoic acid.

Synthesis

A common synthesis route for 4-Amino-2-methylbenzoic acid involves the reduction of 2-
methyl-4-nitrobenzoic acid.[5]

General Synthesis Workflow:

o Catalyst Preparation: A reaction cartridge containing a Palladium on Carbon (Pd/C) catalyst
is prepared and equilibrated.[5]

o Reaction Setup: The system, typically a tubular reaction apparatus, is pressurized with
hydrogen.[5]
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e Reactant Injection: A solution of the starting material, 2-methyl-4-nitrobenzoic acid in a
suitable solvent like ethanol, is injected into the flow stream.[5]

e Reduction: The reactant passes through the catalyst bed under hydrogen pressure, where
the nitro group is reduced to an amino group.

e Product Collection: The product stream is collected downstream.[5]

 Isolation: The solvent is removed via reduced pressure distillation to yield the final product,
4-Amino-2-methylbenzoic acid.[5]

Applications and Biological Significance

4-Amino-2-methylbenzoic acid serves as a crucial intermediate in several industrial and
research applications.

Peptide Synthesis: It is utilized in solution-phase peptide synthesis.[3][5]

e Dyes and Pigments: The compound acts as a precursor in the manufacturing of dyes and
pigments.[6][7]

o Material Science: It is employed as a building block for creating specialty polymers and other
advanced materials, potentially enhancing properties like thermal stability.[6][7]

o Biochemical Research: This molecule is used in studies of metabolic pathways and enzyme
activity.[6] One study has shown that it can inhibit the neuraminidase enzyme, which may
lead to decreased bacterial growth for certain Gram-positive bacteria. It is also a key
intermediate in the synthesis of various pharmaceuticals, including anti-inflammatory drugs.

[7]L8]

Experimental Protocols

Accurate characterization is critical for ensuring the purity and identity of 4-Amino-2-
methylbenzoic acid for research and development. Below is a representative protocol for
purity assessment using High-Performance Liquid Chromatography (HPLC).

Protocol: Purity Analysis by HPLC
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This protocol is a standard methodology for the analysis of aromatic carboxylic acids and can
be adapted for 4-Amino-2-methylbenzoic acid.

o Objective: To determine the purity of a 4-Amino-2-methylbenzoic acid sample by
quantifying the main peak area relative to the total peak area.

¢ Materials & Instrumentation:

o 4-Amino-2-methylbenzoic acid sample

[¢]

HPLC-grade acetonitrile and water

[¢]

Formic acid or Trifluoroacetic acid (TFA)

[e]

HPLC system with a UV detector

o

C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 um)

[¢]

0.45 pum syringe filters
o Methodology:

o Mobile Phase Preparation: Prepare Mobile Phase A as 0.1% formic acid in water and
Mobile Phase B as 0.1% formic acid in acetonitrile.

o Sample Preparation: Accurately weigh and dissolve the sample in a 50:50 mixture of water
and acetonitrile to a concentration of 1 mg/mL (stock solution). Dilute the stock solution to
a working concentration of 0.1 mg/mL with the same diluent. Filter the final solution
through a 0.45 pm syringe filter before injection.[9]

o Chromatographic Conditions:
» Column: C18 reverse-phase, 4.6 x 150 mm, 5 um
» Flow Rate: 1.0 mL/min

= [njection Volume: 10 pL[9]
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» Detector Wavelength: 254 nm (or wavelength of maximum absorbance)
» Column Temperature: 30 °C
» Gradient Elution:

0-2 min: 10% B

2-15 min: 10% to 90% B

15-18 min: 90% B

18-20 min: 90% to 10% B

20-25 min: 10% B (re-equilibration)
o Data Analysis:
o Integrate all peaks in the chromatogram.

o Calculate the area percentage of the main peak corresponding to 4-Amino-2-
methylbenzoic acid.

o Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100.
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Analytical Workflow for Compound Characterization

Sample Preparation
(Dissolution & Filtration)

HPLC Analysis NMR Spectroscopy Mass Spectrometry
(Purity Assessment) (Structural Elucidation) (Molecular Weight Confirmation)

Data Integration & Analysis

Final Report
(Purity, Structure, MW)

Click to download full resolution via product page

Caption: A typical analytical workflow for the characterization of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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